Cas no 136353-19-0 ((2E)-3-furan-2-yl-1-(4-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-furan-2-yl-1-(4-nitrophenyl)prop-2-en-1-one
• CAS No: 136353-19-0
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD00957621
• CID: 1239411
• PubChem ID: 5712594
• Update Time: 2025-10-31

(2E)-3-furan-2-yl-1-(4-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-furan-2-yl-1-(4-nitrophenyl)prop-2-en-1-one
• (2E)-3-(2-Furyl)-1-(4-nitrophenyl)prop-2-en-1-one
• 2-propen-1-one, 3-(2-furanyl)-1-(4-nitrophenyl)-, (2E)-
• 3-(2-FURYL)-1-(4-NITROPHENYL)PROP-2-EN-1-ONE
• 3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
• CHEMBL1288943
• 136353-19-0
• MLS002667711
• NSC-54868
• (2E)-3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
• MFCD00957621
• AKOS003620365
• (E)-3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
• STK993620
• 3-(2-Furanyl)-1-(4-nitrophenyl)propenone
• NSC54868
• 4332-89-2

• MDL： MFCD00957621
• Inchi： 1S/C13H9NO4/c15-13(8-7-12-2-1-9-18-12)10-3-5-11(6-4-10)14(16)17/h1-9H/b8-7+
• InChI Key： IHVZZXXTLZVZKT-BQYQJAHWSA-N
• SMILES： O1C=CC=C1/C=C/C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.053
• Monoisotopic Mass: 243.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76A^2

Experimental Properties

• Density: 1.318
• Boiling Point: 417.8°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.633